Cas no 1805185-48-1 (Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1805185-48-1
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875975
• Update Time: 2025-05-26

Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C10H8F2N2O3/c1-17-8(15)3-5-2-6(9(11)12)7(4-13)10(16)14-5/h2,9H,3H2,1H3,(H,14,16)
• InChI Key： AXYQSDSOJDWUPT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(=C1)CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate

Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate: A Comprehensive Overview

Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate, with the CAS number 1805185-48-1, is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, a hydroxyl group, and an acetate ester. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that can be easily modified for various purposes. The cyano group attached at the 3-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the difluoromethyl group at the 4-position adds fluorine atoms, enhancing the molecule's lipophilicity and potentially improving its bioavailability in pharmacological applications. The hydroxyl group at the 2-position introduces hydrophilic properties, making the compound more soluble in polar solvents. Finally, the acetate ester at the 6-position provides an additional site for functionalization or degradation under specific conditions.

Recent studies have highlighted the potential of Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in developing novel antibiotics and anticancer agents. The presence of multiple functional groups allows for modular synthesis, enabling chemists to attach various bioactive moieties to the pyridine ring. This approach has been particularly useful in drug discovery programs targeting complex diseases such as cancer and infectious diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The combination of electron-withdrawing and electron-donating groups on the pyridine ring makes it an effective candidate for herbicides and insecticides. Recent research has demonstrated that Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate can inhibit key enzymes involved in plant growth and insect metabolism, making it a promising lead compound for developing environmentally friendly pest control agents.

The synthesis of Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes nucleophilic substitution or electrophilic substitution to introduce the desired functional groups. For example, the cyano group can be introduced via a Sandmeyer reaction or cyanation using appropriate reagents. Similarly, the difluoromethyl group can be added using fluorination techniques such as electrophilic fluorination or nucleophilic substitution with difluoroalkyl halides.

One of the most recent advancements in the synthesis of this compound involves the use of catalytic asymmetric methods to control stereochemistry. This approach has been particularly useful in producing enantiomerically pure derivatives, which are essential for studying chirality-dependent biological activities. Researchers have also explored green chemistry approaches to synthesize Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate, reducing waste and improving sustainability.

The properties of Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate make it an ideal candidate for materials science applications as well. Its rigid structure and functional groups enable it to act as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent studies have shown that this compound can form stable MOFs with high surface area and porosity, making them suitable for gas storage and catalysis.

In conclusion, Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1805185-48-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, agrochemicals, and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing modern science and technology.